Cas no 828289-94-7 (1,3,4-Oxadiazole, 2,5-bis[4-fluoro-3-(trifluoromethyl)phenyl]-)

1,3,4-Oxadiazole, 2,5-bis[4-fluoro-3-(trifluoromethyl)phenyl]- structure
828289-94-7 structure
Product Name:1,3,4-Oxadiazole, 2,5-bis[4-fluoro-3-(trifluoromethyl)phenyl]-
CAS No:828289-94-7
MF:C16H6F8N2O
MW:394.218871593475
CID:681299
PubChem ID:71416935
Update Time:2025-04-19

1,3,4-Oxadiazole, 2,5-bis[4-fluoro-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole, 2,5-bis[4-fluoro-3-(trifluoromethyl)phenyl]-
    • 2,5-bis[4-fluoro-3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
    • 828289-94-7
    • DTXSID10836291
    • Inchi: 1S/C16H6F8N2O/c17-11-3-1-7(5-9(11)15(19,20)21)13-25-26-14(27-13)8-2-4-12(18)10(6-8)16(22,23)24/h1-6H
    • InChI Key: DIRDVFLRNMOGGP-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=C1C(F)(F)F)C1=NN=C(C2=CC=C(C(C(F)(F)F)=C2)F)O1

Computed Properties

  • Exact Mass: 394.03523812g/mol
  • Monoisotopic Mass: 394.03523812g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 38.9Ų
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